Cas no 2228300-57-8 (5-(5-nitropyridin-2-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(5-nitropyridin-2-yl)-1,2-oxazol-4-amine
• CAS No: 2228300-57-8
• MF: C₈H₆N₄O₃
• MW: 206.158240795135
• CID: 6593077
• PubChem ID: 165641488
• Update Time: 2025-05-21

5-(5-nitropyridin-2-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-nitropyridin-2-yl)-1,2-oxazol-4-amine
• 2228300-57-8
• EN300-1783374

• Inchi： 1S/C8H6N4O3/c9-6-4-11-15-8(6)7-2-1-5(3-10-7)12(13)14/h1-4H,9H2
• InChI Key： IBFWCCZMOIANCE-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1C=CC(=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 206.04399007g/mol
• Monoisotopic Mass: 206.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 111Ų

Additional information on 5-(5-nitropyridin-2-yl)-1,2-oxazol-4-amine

5-(5-Nitropyridin-2-yl)-1,2-Oxazol-4-Amine (CAS No 2228300-57-8): A Comprehensive Overview

The compound 5-(5-nitropyridin-2-yl)-1,2-oxazol-4-amine, identified by the CAS registry number CAS No 2228300-57-8, is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyridine ring substituted with a nitro group and an oxazole ring containing an amine functional group. The unique combination of these structural elements contributes to its distinctive chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(5-nitropyridin-2-yl)-1,2-Oxazol-4-Amine. Researchers have explored various methodologies, including condensation reactions and multi-component synthesis, to construct this molecule. The introduction of the nitro group on the pyridine ring not only enhances the electron-withdrawing effects but also imparts significant influence on the electronic properties of the molecule. This makes it an attractive candidate for applications in pharmaceuticals, agrochemicals, and advanced materials.

In terms of pharmacological applications, studies have highlighted the potential of CAS No 2228300-57-8 as a lead compound for drug development. Its ability to interact with specific biological targets, such as enzymes and receptors, has been explored in recent research. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer therapy. Furthermore, its nitro group contributes to redox cycling properties, which could be exploited in designing antioxidants or radical scavengers.

The material science community has also taken interest in 5-(5-nitropyridin-2-Yl)-1,2-Oxazol-4-Amine due to its electronic properties. The conjugated system formed by the pyridine and oxazole rings allows for efficient charge transport, making it a promising candidate for organic electronics. Recent research has focused on incorporating this compound into organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Preliminary results indicate that it can significantly enhance device performance by improving carrier mobility and emission efficiency.

In addition to its direct applications, this compound serves as a valuable building block for constructing more complex molecular architectures. Its functional groups provide multiple sites for further modification, enabling chemists to design molecules with tailored properties. For example, substitution at the oxazole nitrogen or pyridine positions can lead to derivatives with enhanced solubility or bioavailability.

The environmental impact of synthesizing and utilizing CAS No 2228300-57-8 has also been a topic of recent investigation. Researchers have developed greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These efforts align with global initiatives towards sustainable chemistry and highlight the importance of eco-friendly practices in modern chemical synthesis.

In conclusion, 5-(5-Nitropyridin-Yl)-1,2-Oxazol-4-Amine (CAS No 2228300–57–8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing scientific research and technological innovation. As ongoing studies continue to uncover new potentials for this molecule, its role in shaping future developments in chemistry is expected to grow significantly.